Cas no 2172604-10-1 (3-cyclohexyl-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-cyclohexyl-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172604-10-1
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 6100057
• PubChem ID: 165876400
• Update Time: 2025-09-19

3-cyclohexyl-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• EN300-1592038
• 3-cyclohexyl-N-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2172604-10-1

• Inchi： 1S/C12H18N6/c1-2-13-11-10-12(15-8-14-11)18(17-16-10)9-6-4-3-5-7-9/h8-9H,2-7H2,1H3,(H,13,14,15)
• InChI Key： WIZWOTKMBBOMRK-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NCC)N=N1)C1CCCCC1

Computed Properties

• Exact Mass: 246.15929460g/mol
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-cyclohexyl-N-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

3-Cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172604-10-1): A Comprehensive Overview

3-Cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172604-10-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine make it a promising candidate for various drug development initiatives.

The chemical structure of 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine consists of a triazolopyrimidine core functionalized with a cyclohexyl and an ethyl group. The triazolopyrimidine scaffold is a well-known motif in medicinal chemistry due to its ability to interact with various biological targets. The cyclohexyl and ethyl substituents enhance the lipophilicity and solubility of the molecule, which are crucial factors for its pharmacokinetic properties.

Recent studies have highlighted the potential of 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine in various therapeutic areas. One notable application is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antiviral activity of 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine. Research has demonstrated that this compound exhibits potent antiviral effects against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways.

In addition to its anti-inflammatory and antiviral properties, 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The selective cytotoxicity towards cancer cells without significant toxicity to normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic profile of 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine has been extensively studied to optimize its therapeutic potential. In vivo experiments have demonstrated good oral bioavailability and favorable distribution properties. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolic stability and low clearance rate contribute to its prolonged half-life in the body.

To further validate the therapeutic potential of 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions such as chronic inflammation and viral infections. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The synthesis of 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine has been optimized using modern synthetic methods to ensure high yield and purity. Key synthetic steps involve the formation of the triazolopyrimidine core followed by functionalization with the cyclohexyl and ethyl groups. The use of efficient catalysts and mild reaction conditions has facilitated large-scale production of this compound for preclinical and clinical studies.

In conclusion, 3-cyclohexyl-N-ethyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amnine (CAS No. 2172604–10–1) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.